1-(3,4-dimethylphenyl)-4-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-3,5-pyrazolidinedione

• IUPAC Name: (4Z)-1-(3,4-dimethylphenyl)-4-[(4-hydroxy-3-methoxy-5-nitrophenyl)methylidene]pyrazolidine-3,5-dione
• InChI: InChI=1S/C19H17N3O6/c1-10-4-5-13(6-11(10)2)21-19(25)14(18(24)20-21)7-12-8-15(22(26)27)17(23)16(9-12)28-3/h4-9,23H,1-3H3,(H,20,24)/b14-7-
• InChI Key: SHKBJYYOHJJVGL-AUWJEWJLSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)C(=CC3=CC(=C(C(=C3)OC)O)[N+](=O)[O-])C(=O)N2)C
• Isomeric SMILES: CC1=C(C=C(C=C1)N2C(=O)/C(=C\C3=CC(=C(C(=C3)OC)O)[N+](=O)[O-])/C(=O)N2)C
• Molecular Formula: C19H17N3O6
• Molecular Weight: 383.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves two-step synthetic protocols, focusing on analogues like 1-(4-chlorophenyl)-4-(4-hydroxy-3-methoxy-5-nitrobenzylidene) pyrazolidine-3,5-dione (CD59) and its derivatives. These processes are vital for evaluating the antitubercular activities against Mycobacterium tuberculosis, showcasing the compound's potential in drug discovery and development (Ganesh Samala et al., 2014).

Molecular Structure Analysis

The molecular structure of similar compounds, such as 4-{[(1E)-(3,4-dimethoxyphenyl)methylene]amino}-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one, has been characterized using spectroscopic techniques and X-ray crystallography, revealing intricate details about their conformation and stability. These analyses are crucial for understanding the interaction of these compounds with biological targets (Zeliha Hayvalı et al., 2010).

Chemical Reactions and Properties

Chemical reactions involving similar compounds include interactions with acyl chlorides, demonstrating the compound's reactivity and potential for further chemical modifications. Such reactions are fundamental in exploring the versatility of these compounds in chemical syntheses and their applications in medicinal chemistry (T. Kurihara et al., 1976).